Diphenylmethyl 7beta-Tert-Butoxycarbonylamino-3-Chloromethyl-3-Cephem-4-Carboxylate
Diphenylmethyl 7beta-Tert-Butoxycarbonylamino-3-Chloromethyl-3-Cephem-4-Carboxylate
Brand Name:
Vulcanchem
CAS No.:
112028-91-8
VCID:
VC0048805
InChI:
InChI=1S/C26H27ClN2O5S/c1-26(2,3)34-25(32)28-19-22(30)29-20(18(14-27)15-35-23(19)29)24(31)33-21(16-10-6-4-7-11-16)17-12-8-5-9-13-17/h4-13,19,21,23H,14-15H2,1-3H3,(H,28,32)/t19-,23-/m1/s1
SMILES:
CC(C)(C)OC(=O)NC1C2N(C1=O)C(=C(CS2)CCl)C(=O)OC(C3=CC=CC=C3)C4=CC=CC=C4
Molecular Formula:
C26H27ClN2O5S
Molecular Weight:
515 g/mol
Diphenylmethyl 7beta-Tert-Butoxycarbonylamino-3-Chloromethyl-3-Cephem-4-Carboxylate
CAS No.: 112028-91-8
Main Products
VCID: VC0048805
Molecular Formula: C26H27ClN2O5S
Molecular Weight: 515 g/mol
| CAS No. | 112028-91-8 |
|---|---|
| Product Name | Diphenylmethyl 7beta-Tert-Butoxycarbonylamino-3-Chloromethyl-3-Cephem-4-Carboxylate |
| Molecular Formula | C26H27ClN2O5S |
| Molecular Weight | 515 g/mol |
| IUPAC Name | benzhydryl (6R,7R)-3-(chloromethyl)-7-[(2-methylpropan-2-yl)oxycarbonylamino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate |
| Standard InChI | InChI=1S/C26H27ClN2O5S/c1-26(2,3)34-25(32)28-19-22(30)29-20(18(14-27)15-35-23(19)29)24(31)33-21(16-10-6-4-7-11-16)17-12-8-5-9-13-17/h4-13,19,21,23H,14-15H2,1-3H3,(H,28,32)/t19-,23-/m1/s1 |
| Standard InChIKey | SYRVNJKDYWWNHD-AUSIDOKSSA-N |
| Isomeric SMILES | CC(C)(C)OC(=O)N[C@H]1[C@@H]2N(C1=O)C(=C(CS2)CCl)C(=O)OC(C3=CC=CC=C3)C4=CC=CC=C4 |
| SMILES | CC(C)(C)OC(=O)NC1C2N(C1=O)C(=C(CS2)CCl)C(=O)OC(C3=CC=CC=C3)C4=CC=CC=C4 |
| Canonical SMILES | CC(C)(C)OC(=O)NC1C2N(C1=O)C(=C(CS2)CCl)C(=O)OC(C3=CC=CC=C3)C4=CC=CC=C4 |
| PubChem Compound | 11756232 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume